Cas no 2680677-92-1 (ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate)
ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2680677-92-1
- EN300-28300752
- ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate
- ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate
-
- Inchi: 1S/C14H13BrN2O5/c1-2-20-13(18)11-10(15)12(22-17-11)16-14(19)21-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,16,19)
- InChI Key: ADRWKYGOESWXBL-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OCC)=NOC=1NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 368.00078g/mol
- Monoisotopic Mass: 368.00078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 90.7Ų
ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28300752-1g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 1g |
$1887.0 | 2023-09-07 | ||
| Enamine | EN300-28300752-5g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 5g |
$5470.0 | 2023-09-07 | ||
| Enamine | EN300-28300752-10g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 10g |
$8110.0 | 2023-09-07 | ||
| Enamine | EN300-28300752-0.05g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 0.05g |
$1584.0 | 2025-03-19 | |
| Enamine | EN300-28300752-0.1g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 0.1g |
$1660.0 | 2025-03-19 | |
| Enamine | EN300-28300752-0.25g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 0.25g |
$1735.0 | 2025-03-19 | |
| Enamine | EN300-28300752-0.5g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 0.5g |
$1811.0 | 2025-03-19 | |
| Enamine | EN300-28300752-1.0g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 1.0g |
$1887.0 | 2025-03-19 | |
| Enamine | EN300-28300752-2.5g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 2.5g |
$3696.0 | 2025-03-19 | |
| Enamine | EN300-28300752-5.0g |
ethyl 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1,2-oxazole-3-carboxylate |
2680677-92-1 | 95.0% | 5.0g |
$5470.0 | 2025-03-19 |
ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate
Introduction to Ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate (CAS No. 2680677-92-1)
Ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate, identified by its CAS number 2680677-92-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyloxycarbonylamino group and a brominated oxazole core, make it a versatile intermediate for synthesizing more complex pharmacophores.
The< strong>ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate molecule exhibits unique chemical properties that make it valuable in synthetic organic chemistry. The ester functionality at the end of the molecule allows for further derivatization, while the bromine atom provides a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). The oxazole ring itself is known for its stability and ability to engage in hydrogen bonding, making it an attractive scaffold for drug design.
In recent years, oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>5-{(benzyloxy)carbonylamino} group in this compound adds a layer of stability and protection to the amino function, which is crucial during multi-step synthetic pathways. This protection-deprotection strategy is often employed in peptide mimetics and other peptidomimetic drugs, where maintaining the integrity of functional groups is essential.
The< strong>4-bromo substituent on the oxazole ring is particularly noteworthy as it serves as a versatile synthetic handle. Bromine atoms are commonly used in medicinal chemistry due to their reactivity in various transformations. For instance, they can be displaced by nucleophiles or participate in radical reactions, allowing for the introduction of diverse substituents at strategic positions within the molecule. This flexibility makes ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate a valuable building block for designing novel therapeutic agents.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new treatments. Oxazoles, being part of the oxygen-containing heterocycle family, have shown promise in various therapeutic areas. For example, studies have demonstrated that oxazole derivatives can modulate enzyme activity and interact with biological targets in ways that traditional non-heterocyclic compounds cannot. The< strong>ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate structure aligns well with these trends, offering a scaffold that can be modified to target specific diseases.
The synthesis of< strong>Ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate involves multiple steps that showcase modern synthetic techniques. The formation of the oxazole ring typically requires cyclization reactions between β-diketones or β-ketoesters with hydroxamic acid derivatives under acidic conditions. The introduction of the< strong>benzyloxycarbonylamino group often involves protecting group strategies to ensure regioselectivity during subsequent transformations. Finally, the bromination step at the 4-position can be achieved using brominating agents such as N-bromosuccinimide (NBS), which provides excellent regioselectivity under controlled conditions.
The utility of this compound extends beyond its role as a synthetic intermediate. It has been explored in various preclinical studies as a precursor for more complex molecules with potential therapeutic applications. For instance, researchers have investigated its use in developing kinase inhibitors, where the oxazole core can interact with ATP-binding pockets in enzymes. Additionally, the< strong>5-{(benzyloxy)carbonylamino} group can be converted into amides or other functionalities that are known to enhance binding affinity to biological targets.
The< strong>Ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate molecule also finds relevance in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Furthermore, its structural rigidity and hydrogen bonding capabilities suggest potential applications in polymer science and supramolecular chemistry.
In conclusion, ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate (CAS No.< strong>2680677-92-1) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to remain at the forefront of medicinal chemistry innovation.
2680677-92-1 (ethyl 5-{(benzyloxy)carbonylamino}-4-bromo-1,2-oxazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)